Cas no 2228642-58-6 (3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol)

• Product Name: 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol
• CAS No: 2228642-58-6
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 6320917
• PubChem ID: 165682337
• Update Time: 2025-10-16

3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol
• 2228642-58-6
• EN300-1991638

• Inchi： 1S/C7H12ClN3O/c1-11-4-10-7(8)6(11)5(9)2-3-12/h4-5,12H,2-3,9H2,1H3
• InChI Key： VABZQKLVOFKQTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCO)N)N(C)C=N1

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol

Introduction to 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol (CAS No. 2228642-58-6)

3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol, also known by its CAS number 2228642-58-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chlorinated imidazole ring, and a hydroxyl group. These functional groups contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol can be represented as follows: the central carbon atom is bonded to an amino group, a hydroxyl group, and a substituted imidazole ring. The imidazole ring itself is chlorinated at the 4-position and methylated at the 1-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, such as enhanced solubility and stability in aqueous environments.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol has been identified as a promising lead compound due to its potential to modulate various biological pathways. Research studies have shown that this compound exhibits significant activity against several disease targets, including enzymes and receptors involved in neurodegenerative disorders, cardiovascular diseases, and cancer.

One of the key areas of research involving 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol is its potential as an inhibitor of specific enzymes. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes involved in cell signaling pathways. By modulating these pathways, 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-yl)propan-1-ol may offer therapeutic benefits in conditions characterized by aberrant kinase activity, such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 3-amino-3-(4-chloro-1-methyl-1H-imidazol-5-y l)propan - 1 - ol has also shown promise in modulating receptor activity. Research has indicated that this compound can interact with specific receptors involved in neurotransmission and cellular signaling. For example, it has been found to exhibit agonistic or antagonistic effects on certain G protein-coupled receptors (GPCRs), which are important targets for drug development in neurology and psychiatry.

The pharmacological profile of 3-amino - 3 - (4 - chloro - 1 - methyl - 1 H - imidazol - 5 - yl ) propan - 1 - ol has been extensively studied using various in vitro and in vivo models. In vitro assays have demonstrated that this compound possesses high potency and selectivity towards its target proteins. Additionally, animal studies have provided valuable insights into its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino - 3 - (4 - chloro - 1 - methyl - 1 H - imidazol - 5 - yl ) propan - 1 - ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings have paved the way for further clinical evaluation in phase II and III trials.

In conclusion, 3-amino - 3 - (4 - chloro - 1 - methyl - 1 H - imidazol - 5 - yl ) propan - 1 - ol (CAS No. 2228642 - 58 - 6) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.